![molecular formula F4V B167554 Vanadium(IV) fluoride CAS No. 10049-16-8](/img/structure/B167554.png)
Vanadium(IV) fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Vanadium(IV) fluoride, also known as vanadium tetrafluoride, is an inorganic compound of vanadium and fluorine . It is a paramagnetic yellow-brown solid that is very hygroscopic . Unlike the corresponding vanadium tetrachloride, the tetrafluoride is not volatile because it adopts a polymeric structure . It decomposes before melting .
Synthesis Analysis
This compound can be prepared by treating VCl4 with HF . The reaction is as follows: VCl4 + 4 HF → VF4 + 4 HCl . It was first prepared in this way .Molecular Structure Analysis
The structure of VF4 is related to that of SnF4 . Each vanadium center is octahedral, surrounded by six fluoride ligands . Four of the fluoride centers bridge to adjacent vanadium centers .Chemical Reactions Analysis
This compound decomposes at 325 °C, undergoing disproportionation to the tri- and pentafluorides . The reaction is as follows: 2 VF4 → VF3 + VF5 .Physical And Chemical Properties Analysis
This compound has a molar mass of 126.9351 g·mol−1 . It appears as a lime green powder, hygroscopic . It has a density of 3.15 g/cm3 at 20 °C . It decomposes at 325 °C . It is very soluble in water and soluble in acetone, acetic acid .Scientific Research Applications
Fluoride-assisted Stabilization of Amino Acid Complexes
Vanadium(IV) fluoride shows potential in the stabilization of amino acid complexes. Research indicates that fluoride acts as a stabilizing ligand, aiding in the solid-state isolation of amino acid complexes involving vanadium(IV), with coordination through carboxylate groups and additional coordination in cysteine-containing complexes (Chaudhuri et al., 1996).
Spectrophotometric Methods for Vanadium(IV) Determination
Vanadium(IV) can be determined using a flotation-spectrophotometric method with 3,5-dinitrosalicylic acid and rhodamine B in weakly acidic medium. This selective method is useful in the presence of sodium fluoride, demonstrating the relevance of this compound in analytical chemistry (Mathew et al., 1994).
Mixed Valence Compounds and Vanadium(II) Properties
Mixed valence compounds of vanadium, obtained through the interaction of vanadyl(IV) with fluoride ions, exhibit significant thermal stability and electronic properties. Such compounds, including vanadium(II), play a role in understanding the formation mechanisms and properties of vanadium-based materials (Heitner-Wirguin & Selbin, 1969).
Vanadium(V, IV, III) Oxide Solutions in Chloride-Fluoride Melts
The study of vanadium(V, IV, III) oxide solutions in chloride-fluoride melts offers insights into the complex groups of vanadium ions. This research is crucial for understanding the solubility limits and spectral data of vanadium oxides in various melts (Khokhryakov et al., 2013).
Hybrid Vanadium Fluorides and Magnetic Frustration
Research on organically-templated vanadium(III) fluorides, such as (NH4)2(C2H8N)[V3F12], reveals unique layered structures. These compounds exhibit magnetic frustration and a canted antiferromagnetic ground state, emphasizing the significance of vanadium fluorides in the study of magnetic properties (Aidoudi et al., 2014).
Mixed Valence Vanadium(III,IV) Fluoro-Arsenate
A mixed valence vanadium(III,IV) fluoro-arsenate compound has been synthesized, demonstrating the formation of a three-dimensional framework with weak ferromagnetic interactions and electronic conductivity. This research sheds light on the structural and magnetic properties of mixed valence vanadium compounds (Berrocal et al., 2009).
Tetranuclear Oxo-fluorovanadium(IV) Cluster
Studies on vanadium(IV)-oxyfluoride compounds reveal the formation of fluoride-bridged structures encapsulating sodium cations. These findings contribute to understanding the coordination chemistry and structural diversity of vanadium fluorides (Smith et al., 2013).
Hydrothermal Chemistry of Vanadium Fluorides
Exploratory studies in hydrothermal chemistry have led to the preparation of new vanadium (III) fluorides with chainlike structural motifs. These compounds, exhibiting antiferromagnetic behavior, highlight the diversity of vanadium fluoride structures and their magnetic properties (Aldous et al., 2007).
Safety and Hazards
Future Directions
Vanadium compounds have been primarily investigated as potential therapeutic agents for various major health issues, including cancer, atherosclerosis, and diabetes . The translation of vanadium-based compounds into clinical trials and ultimately into disease treatments remains hampered by the absence of a basic pharmacological and metabolic comprehension of such compounds . Therefore, future research directions may focus on gaining a deeper understanding of the pharmacological and metabolic properties of vanadium compounds .
Mechanism of Action
Tetrafluorovanadium, also known as Vanadium(IV) fluoride, is an inorganic compound with the chemical formula VF4. It is a paramagnetic yellow-brown solid that is very hygroscopic
Target of Action
Vanadium compounds are known to interact with various enzymes in biological systems
Mode of Action
It is known that vanadium compounds can interact with their targets, leading to changes in cellular processes . .
Pharmacokinetics (ADME Properties)
It is known that the compound is very soluble in water , which could potentially influence its bioavailability
Result of Action
Vanadium compounds are known to have various effects on cells, including changes in enzyme activity . The specific effects of Tetrafluorovanadium on molecular and cellular processes need to be investigated further.
Biochemical Analysis
Biochemical Properties
Vanadium compounds have been primarily investigated as potential therapeutic agents for the treatment of various major health issues, including cancer, atherosclerosis, and diabetes .
Cellular Effects
It is known that vanadium compounds can have a wide array of toxicity phenotypes, including oxidative stress, organelle damage, and apoptosis in single cells .
Molecular Mechanism
It is known that vanadium compounds can modulate various signaling pathways, particularly the phosphatases and kinases .
Temporal Effects in Laboratory Settings
It is known that the effects of vanadium compounds can vary over time .
properties
{ "Design of the Synthesis Pathway": "The synthesis of Vanadium(IV) fluoride can be achieved by the reaction between Vanadium(IV) oxide and Hydrogen fluoride gas.", "Starting Materials": [ "Vanadium(IV) oxide", "Hydrogen fluoride gas" ], "Reaction": [ "In a dry and inert atmosphere, Vanadium(IV) oxide is added to a reaction vessel.", "Hydrogen fluoride gas is slowly introduced into the reaction vessel while stirring the mixture.", "The reaction is carried out at a temperature of 400-500°C for several hours.", "The resulting Vanadium(IV) fluoride product is then collected and purified through sublimation." ] } | |
CAS RN |
10049-16-8 |
Molecular Formula |
F4V |
Molecular Weight |
126.9351 g/mol |
IUPAC Name |
vanadium(4+);tetrafluoride |
InChI |
InChI=1S/4FH.V/h4*1H;/q;;;;+4/p-4 |
InChI Key |
JTWLHYPUICYOLE-UHFFFAOYSA-J |
SMILES |
F[V](F)(F)F |
Canonical SMILES |
[F-].[F-].[F-].[F-].[V+4] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.